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Compound of Interest

Compound Name: 2-Bromo-6-fluorobenzaldehyde

Cat. No.: B104081 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromo-6-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-6-fluorobenzaldehyde, a key intermediate in organic synthesis, particularly in the

development of pharmaceuticals and agrochemicals.[1][2][3] Understanding these properties is

crucial for its effective handling, application in synthetic routes, and for ensuring safety and

consistency in research and development.

Quantitative Physical Properties
The physical characteristics of 2-Bromo-6-fluorobenzaldehyde have been determined

through various analytical methods. The following table summarizes the key quantitative data

for this compound.
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Property Value Source(s)

Molecular Formula C₇H₄BrFO [4][5][6]

Molecular Weight 203.01 g/mol [1][4][5][6][7]

CAS Number 360575-28-6 [1][4][5][6][8]

Appearance
White to off-white or light

yellow solid
[1][6]

Melting Point 37-48 °C [1][4][6][9][10]

Boiling Point
100-102 °C at 8 mmHg;

228.49 °C at 760 mmHg
[4][6][9][10]

Density 1.671 - 1.70 g/cm³ [4][6][9][10]

Solubility

Slightly soluble in water.

Soluble in Chloroform and

Ethyl Acetate.

[4][9][10]

Flash Point >110 °C (230 °F) [4][10]

Storage Temperature
2-8 °C under an inert gas (e.g.,

Nitrogen or Argon)
[4][9][10]

Refractive Index 1.585 [6][9]

Vapor Pressure 0.073 mmHg at 25°C [9]

Purity ≥98% [1][5]

Experimental Protocols
The determination of the physical properties listed above involves standard laboratory

procedures. Below are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid 2-Bromo-6-
fluorobenzaldehyde transitions to a liquid.
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Materials and Equipment:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Sample of 2-Bromo-6-fluorobenzaldehyde

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the crystalline 2-Bromo-6-fluorobenzaldehyde is

finely ground using a mortar and pestle to ensure a uniform particle size.

Capillary Tube Packing: The open end of a capillary tube is tapped into the ground sample,

packing the solid to a height of 2-3 mm. The tube is then inverted and tapped gently to

ensure the sample is tightly packed at the sealed end.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation: The sample is heated at a controlled rate. A rapid heating rate can

be used initially to approach the expected melting point, followed by a slower rate (1-2 °C per

minute) near the melting point to ensure accuracy.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has melted into a

clear liquid is recorded as the end of the melting range.

Boiling Point Determination (Distillation Method at
Reduced Pressure)
Objective: To determine the boiling point of 2-Bromo-6-fluorobenzaldehyde at a specified

reduced pressure, which is necessary for compounds that may decompose at their
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atmospheric boiling point.

Materials and Equipment:

Short-path distillation apparatus

Round-bottom flask

Condenser

Receiving flask

Thermometer and adapter

Vacuum pump and pressure gauge (manometer)

Heating mantle

Boiling chips or magnetic stirrer

Sample of 2-Bromo-6-fluorobenzaldehyde

Procedure:

Apparatus Assembly: The short-path distillation apparatus is assembled. The sample is

placed in the round-bottom flask with boiling chips or a stir bar. The thermometer is

positioned so that the top of the bulb is level with the side arm leading to the condenser.

System Evacuation: The apparatus is connected to a vacuum pump, and the system is

evacuated to the desired pressure (e.g., 8 mmHg). The pressure is monitored with a

manometer.

Heating: The sample is gently heated using a heating mantle. The stirring is initiated if a

magnetic stirrer is used.

Observation and Data Recording: The temperature is monitored as the liquid begins to boil

and the vapor condenses on the thermometer bulb. The temperature at which the liquid and

vapor are in equilibrium, indicated by a stable temperature reading as the condensate drips
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from the thermometer bulb into the condenser, is recorded as the boiling point at that

pressure.

Conclusion of Distillation: Once the boiling point is recorded, the heating is discontinued, and

the system is allowed to cool before slowly releasing the vacuum.

Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

melting point of 2-Bromo-6-fluorobenzaldehyde.
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Sample Preparation

Measurement

Data Recording

Conclusion

Start

Grind solid sample to a fine powder

Pack powder into capillary tube (2-3 mm height)

Place capillary tube in melting point apparatus

Rapid heating to approach expected melting point

Slow heating (1-2°C/min) near melting point

Observe for phase transition

Record T1: First liquid drop appears

Record T2: All solid has melted

Report Melting Range (T1 - T2)

End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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